![molecular formula C22H22ClN3O3S B2632820 3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide CAS No. 949410-67-7](/img/structure/B2632820.png)
3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide
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Overview
Description
3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide, also known as CPDS, is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. CPDS is a sulfonamide derivative that has been synthesized using various methods, and its structure has been characterized using spectroscopic techniques.
Mechanism of Action
The mechanism of action of 3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as carbonic anhydrase and metalloproteinases. This compound has been shown to bind to the active site of these enzymes, thereby inhibiting their activity. This compound has also been shown to modulate the activity of ion channels, such as TRPV1 and ASIC3, which are involved in pain sensation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic activities. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of COX-2 and iNOS in vitro and in vivo. This compound has also been shown to reduce pain and fever in animal models.
Advantages and Limitations for Lab Experiments
3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. This compound has been shown to be stable under various conditions and to have good solubility in organic solvents and water. This compound can be synthesized using various methods, including microwave-assisted methods, which are more efficient and eco-friendly. However, this compound also has some limitations, including its potential toxicity and limited availability.
Future Directions
There are several future directions for the research on 3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide. One direction is to investigate the potential of this compound as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neuropathic pain. Another direction is to study the structure and function of proteins, such as carbonic anhydrase and metalloproteinases, using this compound as a tool. Additionally, the synthesis of this compound-based MOFs with improved gas storage and separation properties could be explored. Finally, the potential toxicity of this compound should be further investigated to ensure its safe use in scientific research.
Synthesis Methods
3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide has been synthesized using different methods, including the reaction of 6-chloronicotinic acid with N-(1,2-diphenylethyl)propanamide followed by sulfonation with chlorosulfonic acid. Another method involves the reaction of 6-chloronicotinamide with N-(1,2-diphenylethyl)propanamide followed by sulfonation with sulfuric acid. The synthesis of this compound has also been achieved using microwave-assisted methods, which have been shown to be more efficient and eco-friendly.
Scientific Research Applications
3-(6-chloropyridine-3-sulfonamido)-N-(1,2-diphenylethyl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to possess anti-inflammatory, analgesic, and antipyretic activities. This compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neuropathic pain. In biochemistry, this compound has been used as a tool to study the structure and function of proteins, such as carbonic anhydrase and metalloproteinases. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation.
properties
IUPAC Name |
3-[(6-chloropyridin-3-yl)sulfonylamino]-N-(1,2-diphenylethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN3O3S/c23-21-12-11-19(16-24-21)30(28,29)25-14-13-22(27)26-20(18-9-5-2-6-10-18)15-17-7-3-1-4-8-17/h1-12,16,20,25H,13-15H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWYOQUXUUPPTNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C2=CC=CC=C2)NC(=O)CCNS(=O)(=O)C3=CN=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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